(S)-2-((Methoxycarbonyl)amino)-3-methylbutanoic acid

• IUPAC Name: (2S)-2-(methoxycarbonylamino)-3-methylbutanoic acid
• InChI: InChI=1S/C7H13NO4/c1-4(2)5(6(9)10)8-7(11)12-3/h4-5H,1-3H3,(H,8,11)(H,9,10)/t5-/m0/s1
• InChI Key: CEFVHPDFGLDQKU-YFKPBYRVSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)OC
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)OC
• Molecular Formula: C7H13NO4
• DSSTOX Substance ID: DTXSID60449173
• Molecular Weight: 175.18 g/mol
• CAS RN: 74761-42-5

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis analysis would involve a detailed study of these reactions, including the reagents and conditions required for each step.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, which can be done using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This would involve studying the reactions that the compound can undergo. For an amino acid derivative, this could include reactions of the amino and carboxyl groups.

Physical And Chemical Properties Analysis

This would involve determining properties like the compound’s melting point, boiling point, solubility in different solvents, and its acidity or basicity.

Scientific Research Applications

Amino Acid Synthesis

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Peptide Synthesis

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Photocatalytic Amino Acid Modification

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Mechanism of Action

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Safety and Hazards

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Future Directions

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Synthesis routes and methods I

Procedure details

To a solution of L-valine, d8 (Cambridge Isotope Laboratories, 0.4949 g) in 1N sodium hydroxide (3.95 mL) was added sodium carbonate (0.419 g). The solution was cooled to 0° C. and methyl chloroformate (0.289 mL) was added dropwise over 30 minutes and reaction mixture was stirred for 3 h at 0° C. Reaction mixture was washed with ethyl ether (3×15 mL) and aqueous layer was acidified to pH=1 with concentrated HCl. Aqueous layer was extracted dichloromethane (3×15 mL) and organic layers were dried (MgSO4) and concentrated to give 2-Methoxycarbonylamino-3-methyl-butyric acid, d8 as a white solid (0.5681 g).

Synthesis routes and methods II

Procedure details

To a solution of d-valine, (5.0 g) in 1N sodium hydroxide (42.7 mL) was added sodium carbonate (4.53 g). The solution was cooled to 0° C. and methyl chloroformate (0.289 mL) was added dropwise over 2 h and reaction mixture was stirred for 2 h at 0° C. White reaction mixture was diluted with enough H2O to form a colorless solution and washed with ethyl ether (3×30 mL). Aqueous layer was acidified to pH=2 with concentrated HCl to give a white precipitate that collected by filtration, washed with H2O and dried under high vacuum to give 2-Methoxycarbonylamino-3-methyl-butyric acid as a crystalline white solid (4.668 g). LCMS-ESI−: calc'd for C7H13NO4: 176.2 (M+H+). Found: 175.9 (M+H+).

Synthesis routes and methods III

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